Cas no 1804343-34-7 (4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804343-34-7
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4831282
• Update Time: 2025-10-31

4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)3-4(16)2(6(17)18)1-15-5(3)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： FBSBTQKLSCPKHJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(=O)O)=CNC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Introduction to 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804343-34-7) and Its Emerging Applications in Chemical Biology

4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid, identified by the CAS number 1804343-34-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its structural complexity and functional diversity, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms, hydroxyl, and carboxylic acid functional groups imparts unique electronic and steric characteristics, which are critical for modulating biological activity. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its exploration in various biomedical applications.

The< strong>fluorinated pyridine core of 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid is a key feature that contributes to its pharmacological relevance. Fluoro substituents are well-documented for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In particular, the trifluoromethyl group (CF₃) and trifluoromethoxy group (O-CF₃) introduce strong electron-withdrawing effects, which can fine-tune the reactivity and selectivity of the compound. These attributes have made this scaffold a popular choice for designing inhibitors targeting enzymes such as kinases and proteases, which are pivotal in numerous disease pathways.

Recent studies have highlighted the potential of 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid in the development of small-molecule modulators for neurological disorders. For instance, its structural motif resembles several bioactive natural products and synthetic compounds that have demonstrated efficacy in preclinical models of neurodegeneration. The< strong>hydroxyl group at the 4-position provides a site for further derivatization, allowing chemists to explore diverse analogs with tailored biological activities. Functional groups such as carboxylic acid can also serve as anchors for covalent bonding interactions with target proteins, enhancing drug delivery and specificity.

The< strong>CAS number 1804343-34-7 is a unique identifier that ensures traceability and consistency in scientific literature and industrial applications. This compound has been utilized in high-throughput screening campaigns to identify novel leads for antiviral and anticancer therapies. The< strong>fluorinated pyridine derivatives, including 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid, are known to exhibit favorable interactions with biological targets due to their ability to mimic aromatic systems while introducing electronic modifications that enhance binding affinity.

In the realm of drug discovery, the< strong>synthetic accessibility of this compound is a significant advantage. Modern synthetic methodologies have enabled the construction of complex fluorinated pyridines with high regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions, fluorination protocols, and automated synthesis platforms have streamlined the production process, making it feasible to conduct large-scale libraries of derivatives for medicinal chemistry investigations. Such advancements are crucial for accelerating the discovery pipeline toward next-generation therapeutics.

Emerging research also suggests that 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid may play a role in modulating immune responses. The< strong>structural features of this compound bear similarity to immunosuppressive agents that target transcription factors or signaling pathways involved in inflammation. Preliminary data indicate that certain derivatives exhibit inhibitory effects on key enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases and chronic inflammation. Further investigation into its immunopharmacological profile could open new avenues for therapeutic intervention.

The< strong>bioisosteric replacement strategies employed in designing this compound exemplify the sophistication of modern drug design principles. By substituting hydrogen atoms with fluorinated groups, chemists can achieve enhanced lipophilicity, reduced metabolic susceptibility, and improved cell membrane penetration. These properties are essential for optimizing oral bioavailability and tissue distribution.< strong>The carboxylic acid moiety, in particular, offers versatility for further chemical modifications, including amide bond formation or esterification, which can be exploited to enhance solubility or target-specific interactions.

In conclusion, 4-Hydroxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804343-34-7) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical development. Its unique structural features—comprising fluorinated substituents, hydroxyl groups, and a carboxylic acid—make it an attractive candidate for designing novel therapeutics targeting neurological disorders, cancer, inflammation, and other diseases.< strong>Ongoing research continues to uncover new mechanisms by which this compound can be leveraged to address unmet medical needs. As synthetic methodologies advance further into precision chemistry,< strong>this fluorinated pyridine derivativewill undoubtedly remain at the forefront of innovation in medicinal chemistry.